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Introduction

Uranium-230 (U-230), with a half-life of 20.8 days, is a promising alpha-emitting radionuclide

for Targeted Alpha Therapy (TAT).[1][2][3] Its decay chain includes Thorium-226 (Th-226),

another potent alpha emitter, making the U-230/Th-226 system highly effective for delivering

localized, cytotoxic radiation to cancer cells.[4][5][6] The high linear energy transfer of alpha

particles allows for targeted destruction of micrometastases and single cancer cells with

minimal damage to surrounding healthy tissue.[7] The production of high-purity, clinically

relevant quantities of U-230 is crucial for advancing preclinical and clinical research. Proton

irradiation is a primary method for producing U-230, utilizing cyclotrons to bombard specific

target materials.

This document details the two principal proton irradiation methods for U-230 production: the

indirect route via proton irradiation of Thorium-232 (²³²Th) and the direct route involving proton

irradiation of Protactinium-231 (²³¹Pa).

Production Pathways via Proton Irradiation
There are two main pathways for producing U-230 using proton accelerators:

1.1. Indirect Production via Thorium-232 Target: ²³²Th(p,3n)²³⁰Pa → ²³⁰U
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This method involves irradiating natural thorium (²³²Th) with protons to produce Protactinium-

230 (²³⁰Pa), which has a half-life of 17.4 days.[3][4][8][9] The ²³⁰Pa then undergoes beta decay

to yield U-230.[4][6] A key advantage of this route is the wide availability of the ²³²Th target

material.[2] Furthermore, the decay of ²³⁰Pa allows for the separation of carrier-free U-230, free

from other uranium isotopic impurities, which is highly desirable for pharmaceutical

applications.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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